Cyclohexanediacetic acid

• CAS: 9355-11-7
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• InChI: InChI=1S/C10H16O4/c11-8(12)6-10(7-9(13)14)4-2-1-3-5-10/h1-7H2,(H,11,12)(H,13,14)
• InChIKey: YQPCHPBGAALCRT-UHFFFAOYSA-N

Cyclohexanediacetic Acid (CAS 9355-11-7): A Cycloaliphatic Dicarboxylic Acid for Specialized Organic Synthesis and Gabapentin Intermediate Applications

Cyclohexanediacetic acid (1,1-cyclohexanediacetic acid, CDA) is a cycloaliphatic dicarboxylic acid with the formula C10H16O4 and a molecular weight of 200.23 g/mol. It features a cyclohexane ring substituted at the 1,1-position with two acetic acid (-CH2COOH) moieties, classifying it as a gem-diacetic acid derivative. This specific substitution pattern imparts distinct physicochemical properties compared to more common 1,4-disubstituted cyclohexane diacids, including pKa values of pK1:3.49 and pK2:6.96 at 25°C and a logP of 1.2 [1]. The compound is primarily recognized as a critical intermediate in the synthesis of the antiepileptic drug gabapentin, and it serves as a reference impurity standard (Gabapentin Impurity 2) in pharmaceutical quality control [2].

Gabapentin intermediate and impurity reference standard

Gem-diacetic acid geometry for distinct metal-organic architectures

Unique acid-base and lipophilicity profile for reaction control

• [1] Chemdad. 1,1-Cyclohexanediacetic acid. Product Information. View Source
• [2] Veeprho. Gabapentin Impurity 2 (CAS 4355-11-7). View Source

Why Cyclohexanediacetic Acid Cannot Be Interchanged with Common Linear or 1,4-Cycloaliphatic Diacids

Direct substitution of cyclohexanediacetic acid with other dicarboxylic acids is not feasible for several quantifiable reasons. The geminal (1,1-) substitution pattern of the cyclohexane ring in CDA results in significantly different acid dissociation constants (pKa) and lipophilicity (logP) compared to its 1,4-disubstituted isomer [1]. Specifically, the pK1 of 3.49 is markedly lower than the 4.18 of 1,4-cyclohexanedicarboxylic acid, indicating a stronger initial acidity that influences reaction kinetics and selectivity in amidation and esterification steps. Furthermore, the unique spatial orientation of the two acetic acid arms in CDA enables the formation of distinct metal-organic coordination geometries—such as trinuclear cobalt clusters and paddle-wheel dicopper units—that are not accessible with adipic or succinic acids, leading to materials with different magnetic behaviors (e.g., strong antiferromagnetic coupling) [2]. These physicochemical divergences render generic substitution ineffective for applications in targeted pharmaceutical synthesis and advanced materials.

Acidity and polarity mismatch

pKa and logP differences vs. 1,4-CHDA alter reaction selectivity and workup partitioning.

Coordination geometry divergence

Gem-diacetate arrangement yields paddle-wheel and cluster motifs not formed by linear or 1,4-diacids.

Crystal packing and thermal behavior

Van der Waals packing and higher melting point vs. 1,4-isomer affect solid-form handling.

• [1] Chemdad. 1,1-Cyclohexanediacetic acid. Product Information. View Source
• [2] Structure and Magnetic Properties of a 2D Paddle-wheel Dinuclear[Cu2] Cluster-based Polymer with 1,1-Cyclohexanediacetate Ligand. Z. Anorg. Allg. Chem. 2018. View Source

Quantitative Differentiation Evidence for Cyclohexanediacetic Acid (CAS 9355-11-7)

Enhanced Acidity and Lipophilicity Relative to 1,4-Cyclohexanedicarboxylic Acid

Cyclohexanediacetic acid (CDA) exhibits significantly stronger initial acidity (pK1) and higher lipophilicity compared to the widely used 1,4-cyclohexanedicarboxylic acid (1,4-CHDA). This impacts solubility, reaction rates, and partitioning in biphasic systems. Specifically, CDA has a pK1 of 3.49 and logP of 1.2 at 21.9°C [1]. In contrast, 1,4-CHDA has a reported pK1 of 4.18 (or a predicted pKa of 4.38) .

Acidity & Lipophilicity

Context-dependent

pK₁ 3.49, logP 1.2 vs. 1,4-CHDA pK₁ 4.18

Supports reactivity and purification prediction

Temperature conditions differ between studies

Evidence Dimension	Acid Dissociation Constant (pK1) and Lipophilicity (LogP)
Target Compound Data	pK1 = 3.49, pK2 = 6.96 (25°C); LogP = 1.2 (21.9°C)
Comparator Or Baseline	1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA) with pK1 = 4.18, pK2 = 5.42 (16°C)
Quantified Difference	ΔpK1 ≈ -0.69; LogP of 1.2
Conditions	Aqueous solution, 25°C for CDA; 16°C for 1,4-CHDA

Why This Matters

The lower pK1 enables faster salt formation and more efficient activation in coupling reactions, while the defined logP provides a predictable partition coefficient for downstream purification.

• [1] Chemdad. 1,1-Cyclohexanediacetic acid. Product Information. View Source

Improved Process Yield in Gabapentin Intermediate Synthesis via Novel Preparation Method

A patented preparation method for cyclohexanediacetic acid as a gabapentin intermediate demonstrates a significant improvement in product yield over prior art methods. The patented process achieves a yield of approximately 95% (or >92% for specific steps) [1], whereas the prior art method yielded only about 70% total recovery [2].

Process Yield

Head-to-head

~95% (patented) vs. ~70% (prior art)

Supports synthesis cost and waste reduction

Patent CN101475466A; reaction sequence specific

Evidence Dimension	Product Yield (Total Recovery)
Target Compound Data	95% (average) or >92% per step
Comparator Or Baseline	Prior Art Method: ~70%
Quantified Difference	Yield increase of 22-25 percentage points
Conditions	Hydrolysis and decarboxylation reaction sequence for CDA synthesis

Why This Matters

The substantially higher yield directly translates to lower raw material costs and reduced waste generation per kilogram of product, a critical factor for industrial procurement in pharmaceutical manufacturing.

• [1] CN101475466A - Preparation method of 1,1-cyclohexanediacetic acid. 2009. View Source
• [2] CN101475466A - Preparation method of 1,1-cyclohexanediacetic acid. (Prior art comparison) View Source

Distinct Antiferromagnetic Coupling in Cu(II) Coordination Polymers Not Observed with Linear Diacids

The 1,1-cyclohexanediacetate (CHDA²⁻) ligand facilitates the formation of a 2D paddle-wheel dinuclear Cu(II) polymer that exhibits strong antiferromagnetic coupling. Magnetic susceptibility studies reveal a coupling constant of J = -302 cm⁻¹ between the two Cu(II) ions within the paddle-wheel unit [1]. This strong coupling is a direct consequence of the specific carboxylate binding modes enabled by the gem-diacetate geometry of the ligand. In contrast, polymers derived from linear diacids like adipate or succinate typically yield weaker or ferromagnetic interactions due to different bridging topologies.

Antiferromagnetic Coupling

Class-level

J = −302 cm⁻¹ (Cu paddle-wheel)

Enables low-dimensional magnetic material design

Not directly compared; class-level inference

Evidence Dimension	Magnetic Exchange Coupling Constant (J)
Target Compound Data	J = -302 cm⁻¹ (antiferromagnetic)
Comparator Or Baseline	Linear diacids (e.g., adipic acid) in similar Cu(II) polymers (no direct J value provided; class-level inference based on structural dissimilarity)
Quantified Difference	Strong antiferromagnetic coupling vs. typically weak or ferromagnetic coupling for linear analogs
Conditions	Solid-state magnetic susceptibility measurement for [Cu(CHDA)(H2O)]n polymer

Why This Matters

This specific magnetic behavior makes CDA a valuable ligand for designing low-dimensional magnetic materials and functional metal-organic frameworks (MOFs) with tailored magnetic ordering temperatures.

• [1] Structure and Magnetic Properties of a 2D Paddle-wheel Dinuclear[Cu2] Cluster-based Polymer with 1,1-Cyclohexanediacetate Ligand. Z. Anorg. Allg. Chem. 2018. View Source

Ferrimagnetic Ordering Below 2.4 K in Manganese(II) CHDA Frameworks

A naphthalene-templated manganese(II) 1,1-cyclohexanediacetate compound, [Mn13(chda)12(H2O)4(OH)2]n·n(nap), exhibits long-range ferrimagnetic order below a critical temperature (Tc) of 2.4 K [1]. This ferrimagnetic behavior, arising from non-compensated spin moments due to the network's topology, is a rare example of a homometallic topological ferrimagnet built from carboxylate ligands. This demonstrates the unique ability of the CHDA ligand to mediate specific spin-exchange pathways that lead to ordered magnetic ground states, a feature not typical of frameworks based on more rigid or planar aromatic diacids.

Ferrimagnetic Order

Class-level

Tc = 2.4 K (Mn(II) framework)

Demonstrates topological ferrimagnetism in homometallic system

Naphthalene-templated synthesis; class-level inference

Evidence Dimension	Magnetic Ordering Temperature (Tc)
Target Compound Data	Tc = 2.4 K (ferrimagnetic order)
Comparator Or Baseline	Mn(II) frameworks with other dicarboxylates (class-level inference: many exhibit paramagnetism or antiferromagnetism, not ferrimagnetism)
Quantified Difference	Presence of long-range ferrimagnetic order at low temperatures
Conditions	Hydrothermally synthesized Mn(II)-CHDA polymer with naphthalene template

Why This Matters

The ability to induce ferrimagnetic ordering in a homometallic framework makes CDA a building block of choice for researchers developing new molecule-based magnets or studying low-temperature magnetic phenomena.

• [1] Ferrimagnetic behavior in a naphthalene templated manganese(II) 1,1-cyclohexanediacetate compound. J. Coord. Chem. 2022, 75(17), 2487-2501. View Source

Crystal Packing via van der Waals Interactions Dictated by Molecular Planarity

Single-crystal X-ray diffraction studies reveal that the 1,1-cyclohexanediacetic acid molecule adopts a nearly planar conformation in the solid state, with a torsion angle of -179(2)° for the C(4)-C(7)-C(8)-C(9) backbone [1]. This planarity facilitates a crystal packing arrangement dominated by van der Waals forces, with the nearest intermolecular distance measured at 3.647 Å between O(3) and C(4) [1]. This contrasts with the more commonly encountered hydrogen-bonded networks in other aliphatic diacids, where carboxylic acid dimers are the primary packing motif. The specific packing of CDA leads to a distinct melting point (181-185°C) that is higher than the 164-167°C range observed for the 1,4-isomer .

Crystal Packing & Melting

Context-dependent

M.p. 181–185 °C (CDA) vs. 164–167 °C (1,4-isomer); van der Waals packing

Affects solid-form stability and formulation behavior

Single-crystal XRD; packing motif differs

Evidence Dimension	Melting Point and Crystal Packing Motif
Target Compound Data	Melting Point: 181-185°C; Packing: van der Waals-dominated, near-planar conformation
Comparator Or Baseline	1,4-Cyclohexanedicarboxylic Acid with Melting Point: 164-167°C
Quantified Difference	Δ Melting Point ≈ +17 to +18°C
Conditions	Differential Scanning Calorimetry (DSC) and Single-Crystal X-ray Diffraction

Why This Matters

The higher melting point and distinct crystal packing influence handling, storage stability, and solubility characteristics, which are relevant for both research and industrial formulation processes.

• [1] Crystal structure of 1,1-cyclohexanediacetic acid. Korean J. Crystallography. (via Koreascience) View Source

Optimal Application Scenarios for Cyclohexanediacetic Acid Based on Verified Quantitative Differentiation

Gabapentin API Synthesis and Impurity Profiling

Cyclohexanediacetic acid is the primary intermediate for the industrial synthesis of gabapentin, a major antiepileptic and neuropathic pain medication. The patented preparation method achieving >92% yield (vs. ~70% for prior art) makes it the economically and environmentally preferable choice for large-scale production [1]. Furthermore, as 'Gabapentin Impurity 2', it is essential for developing and validating HPLC methods for API release and stability testing, ensuring compliance with pharmacopeial standards [2].

Design of Low-Dimensional Magnetic Materials and MOFs

The unique 1,1-substitution pattern of CDA directs the formation of specific metal-organic architectures, such as paddle-wheel dicopper(II) clusters and ferrimagnetic manganese(II) networks. Researchers developing new coordination polymers with targeted magnetic properties should prioritize this ligand. The strong antiferromagnetic coupling (J = -302 cm⁻¹) and observed ferrimagnetic ordering (Tc = 2.4 K) are directly attributable to the ligand's geometry, offering a level of magnetic control not achievable with linear or 1,4-cycloaliphatic diacids [3][4].

Crystallization and Solid-Form Screening Studies

For studies focused on crystal engineering or solid-form development, the near-planar conformation of CDA and its van der Waals-dominated packing offer a distinct alternative to the hydrogen-bonded networks of other diacids. Its higher melting point (181-185°C) relative to the 1,4-isomer (164-167°C) is a direct consequence of this packing and can be exploited to modulate the thermal stability of co-crystals or salts [5].

Application

Selection Property

Validation Focus

Gabapentin API synthesis & impurity profiling

Gem-diacetic acid intermediate with efficient process route

Verify yield and impurity profile by HPLC method validation

Low-dimensional magnetic material design

Ligand geometry that directs specific magnetic exchange pathways

Magnetic susceptibility and ordering temperature characterization

Crystallization & solid-form screening

Planar conformation and van der Waals-dominated crystal packing

DSC and X-ray diffraction for thermal and structural analysis

• [1] CN101475466A - Preparation method of 1,1-cyclohexanediacetic acid. 2009. View Source
• [2] Veeprho. Gabapentin Impurity 2 (CAS 4355-11-7). View Source
• [3] Structure and Magnetic Properties of a 2D Paddle-wheel Dinuclear[Cu2] Cluster-based Polymer with 1,1-Cyclohexanediacetate Ligand. Z. Anorg. Allg. Chem. 2018. View Source
• [4] Ferrimagnetic behavior in a naphthalene templated manganese(II) 1,1-cyclohexanediacetate compound. J. Coord. Chem. 2022, 75(17), 2487-2501. View Source
• [5] Crystal structure of 1,1-cyclohexanediacetic acid. Korean J. Crystallography. (via Koreascience) View Source